N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2,2-diphenylacetamide

• IUPAC Name: N-[5-cyclopropyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2,2-diphenylacetamide
• InChI: InChI=1S/C25H23N5O2/c1-16-14-22(31)28-25(26-16)30-21(15-20(29-30)17-12-13-17)27-24(32)23(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-11,14-15,17,23H,12-13H2,1H3,(H,27,32)(H,26,28,31)
• InChI Key: LDMVKELGTWUYMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)C(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C25H23N5O2
• Molecular Weight: 425.5 g/mol
• CAS No.: 1207042-60-1

Description

N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2,2-diphenylacetamide is a useful research compound. Its molecular formula is C25H23N5O2 and its molecular weight is 425.492. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Activity

Research into pyrazole derivatives, a category to which the compound belongs, has shown significant antiviral activity. For instance, a study synthesized a series of 3-methyl-1,5-diphenyl-1H-pyrazoles and evaluated their in vitro antiviral activity against herpes simplex virus type-1 (HSV-1), showcasing strong antiviral efficacy for some compounds compared to acyclovir, a standard antiviral drug (Tantawy et al., 2012).

Antimicrobial and Anticancer Agents

Another area of application for pyrazole derivatives includes antimicrobial and anticancer properties. A study on novel pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives demonstrated good to excellent antimicrobial activity and higher anticancer activity than doxorubicin, a reference drug, against certain cancer cell lines (Hafez et al., 2016).

Synthesis and Biological Evaluation

The synthesis and biological evaluation of pyrazole derivatives extend to exploring their potential as anticancer and anti-5-lipoxygenase agents, with some synthesized compounds showing promise in these areas (Rahmouni et al., 2016). These findings suggest the versatile utility of pyrazole-based compounds in medicinal chemistry, particularly in developing new therapeutics for cancer and inflammation.

Antioxidant Activity

Compounds within the pyrazole family have also been studied for their antioxidant activities. Coordination complexes constructed from pyrazole-acetamide derivatives were investigated for their antioxidant activity, revealing significant potency (Chkirate et al., 2019). This research avenue highlights the potential for discovering new antioxidant agents from the pyrazole chemical family.